Cas no 81167-82-0 (Pyridine, 4-methyl-2-[[[3-(trifluoromethyl)phenyl]methyl]sulfonyl]-, 1-oxide)

• Product name: Pyridine, 4-methyl-2-[[[3-(trifluoromethyl)phenyl]methyl]sulfonyl]-, 1-oxide
• CAS No: 81167-82-0
• MF: C₁₄H₁₂NO₃F₃S
• MW: 331.31018
• CID: 704385
• PubChem ID: 70578800

Pyridine, 4-methyl-2-[[[3-(trifluoromethyl)phenyl]methyl]sulfonyl]-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-methyl-2-[[[3-(trifluoromethyl)phenyl]methyl]sulfonyl]-, 1-oxide
• 4-methyl-1-oxido-2-[[3-(trifluoromethyl)phenyl]methylsulfonyl]pyridin-1-ium
• 81167-82-0
• SCHEMBL11398257
• 4-Methyl-1-oxo-2-{[3-(trifluoromethyl)phenyl]methanesulfonyl}-1lambda~5~-pyridine
• MOKVQTQJIYTWEH-UHFFFAOYSA-N
• DTXSID10742429

• Inchi： InChI=1S/C14H12F3NO3S/c1-10-5-6-18(19)13(7-10)22(20,21)9-11-3-2-4-12(8-11)14(15,16)17/h2-8H,9H2,1H3
• InChI Key： MOKVQTQJIYTWEH-UHFFFAOYSA-N
• SMILES： CC1=CC(=[N+](C=C1)[O-])S(=O)(=O)CC2=CC(=CC=C2)C(F)(F)F

Computed Properties

• Exact Mass: 331.04899890g/mol
• Monoisotopic Mass: 331.04899890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68Ų